Cas no 60259-80-5 (1-Nitrobenzyl-3-(p-tolyl)-1-triazine)

• Product Name: 1-Nitrobenzyl-3-(p-tolyl)-1-triazine
• CAS No: 60259-80-5
• MF: C₁₄H₁₄N₄O₂
• MW: 270.28656244278
• CID: 525348
• Update Time: 2026-04-29

1-Nitrobenzyl-3-(p-tolyl)-1-triazine Chemical and Physical Properties

Names and Identifiers

• 1-Nitrobenzyl-3-(p-tolyl)-1-triazine
• 1-(4-Nitrobenzyl)-3-p-Tolyl Triazene
• 1-(4-NITROBENZYL)-3-P-TOLYLTRIAZENE [FOR HPLC LABELING]
• 4-methyl-N-[(4-nitrophenyl)methyldiazenyl]aniline
• 1-p-Nitrobenzyl-3-p-tolyltriazene

• Inchi： InChI=1S/C14H14N4O2/c1-11-2-6-13(7-3-11)16-17-15-10-12-4-8-14(9-5-12)18(19)20/h2-9H,10H2,1H3,(H,15,16)
• InChI Key： ZATZIBWEALYTHN-UHFFFAOYSA-N
• SMILES： CC1=CC=C(N/N=N/CC2=CC=C([N+]([O-])=O)C=C2)C=C1

Computed Properties

• Exact Mass: 270.11200
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 4.1

Experimental Properties

• Color/Form: Not determined
• PSA: 82.57000
• LogP: 4.60580

1-Nitrobenzyl-3-(p-tolyl)-1-triazine Security Information

• Storage Condition：(BD51348)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on 1-Nitrobenzyl-3-(p-tolyl)-1-triazine

Introduction to 1-Nitrobenzyl-3-(p-tolyl)-1-triazine (CAS No: 60259-80-5)

1-Nitrobenzyl-3-(p-tolyl)-1-triazine is a specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, identified by its Chemical Abstracts Service (CAS) number 60259-80-5, belongs to the triazine class of heterocyclic compounds, which are widely recognized for their diverse applications in medicinal chemistry, agrochemicals, and material science. The structural features of this molecule, particularly the presence of a nitro group and a para-tolyl substituent, contribute to its unique reactivity and potential utility in synthetic chemistry and biological assays.

The nitro group in 1-Nitrobenzyl-3-(p-tolyl)-1-triazine introduces a strong electron-withdrawing effect, which can influence the electronic properties of the molecule. This feature makes it a valuable intermediate in the synthesis of more complex molecules, including drug candidates and functional materials. The para-tolyl substituent, on the other hand, provides steric hindrance and electronic modulation, further enhancing the compound's versatility in chemical transformations.

Recent advancements in the field of triazine derivatives have highlighted their role as key intermediates in the development of novel therapeutic agents. For instance, studies have demonstrated that triazines can serve as scaffolds for designing molecules with enhanced binding affinity to biological targets. The nitrobenzyl moiety in 1-Nitrobenzyl-3-(p-tolyl)-1-triazine adds an additional layer of functionality, enabling further derivatization through nucleophilic aromatic substitution or reduction reactions.

In pharmaceutical research, 1-Nitrobenzyl-3-(p-tolyl)-1-triazine has been explored as a precursor in the synthesis of bioactive compounds. Its structural framework allows for modifications that can fine-tune pharmacokinetic properties, such as solubility and metabolic stability. This flexibility is crucial for developing drugs that exhibit optimal efficacy and minimal side effects. Moreover, the compound's ability to participate in various chemical reactions makes it a valuable tool for medicinal chemists seeking to explore new chemical spaces.

One of the most intriguing aspects of 1-Nitrobenzyl-3-(p-tolyl)-1-triazine is its potential application in click chemistry and biocatalysis. Triazine derivatives are known to undergo cycloaddition reactions with azides and alkynes, forming stable triazoles. This reaction, known as the Cu(I)-catalyzed azide-alkyne cycloaddition (CuAAC), is widely used in synthetic biology and drug discovery due to its high selectivity and mild reaction conditions. The nitro group in this compound can be further functionalized to introduce additional reactivity, broadening its utility in these applications.

Another area where 1-Nitrobenzyl-3-(p-tolyl)-1-triazine shows promise is in materials science. Triazine-based polymers are known for their thermal stability, mechanical strength, and chemical resistance. By incorporating this compound into polymer formulations, researchers can develop advanced materials with tailored properties for applications such as coatings, adhesives, and electronics. The presence of both nitro and para-tolyl groups provides opportunities for further cross-linking and polymerization reactions, leading to novel material architectures.

The synthesis of 1-Nitrobenzyl-3-(p-tolyl)-1-triazine involves multi-step organic transformations that highlight the compound's synthetic utility. Typically, it is prepared by nitration of benzene derivatives followed by condensation with appropriate reagents to form the triazine core. The introduction of the para-tolyl group can be achieved through Friedel-Crafts alkylation or other electrophilic aromatic substitution reactions. These synthetic routes underscore the compound's role as a versatile building block in organic chemistry.

From a biological perspective, 1-Nitrobenzyl-3-(p-tolyl)-1-triazine has been investigated for its potential interactions with biological targets such as enzymes and receptors. Structural modifications based on this scaffold have led to compounds with inhibitory activity against various therapeutic targets. For example, derivatives of this molecule have shown promise in preclinical studies as inhibitors of kinases and other enzymes involved in cancer pathways. The nitro group can be further reduced to an amine or converted into other functional groups, allowing for fine-tuning of bioactivity.

The role of computational chemistry in understanding the properties of 1-Nitrobenzyl-3-(p-tolyl)-1-triazine cannot be overstated. Molecular modeling techniques provide insights into its interactions with biological targets at an atomic level. These studies help predict binding affinities, identify potential drug candidates, and optimize synthetic routes. By integrating experimental data with computational methods, researchers can accelerate the discovery process and develop more effective therapeutic agents.

In conclusion, 1-Nitrobenzyl-3-(p-tolyl)-1-triazine (CAS No: 60259-80-5) is a multifaceted compound with significant potential in pharmaceuticals, materials science, and synthetic chemistry. Its unique structural features make it a valuable intermediate for developing novel bioactive molecules and advanced materials. As research continues to uncover new applications for this compound, 1-Nitrobenzyl-3-(p-tolyl)-1-triazine is poised to play an increasingly important role in scientific innovation.